Cas no 30523-88-7 (1,4-Diethynybenzene and1,3-diethynybenzene)
30523-88-7 structure
Product Name:1,4-Diethynybenzene and1,3-diethynybenzene
CAS No:30523-88-7
MF:C20H12
MW:252.309285163879
CID:293230
PubChem ID:53487832
Update Time:2025-04-19
1,4-Diethynybenzene and1,3-diethynybenzene Chemical and Physical Properties
Names and Identifiers
-
- 1,3-diethynylbenzene,1,4-diethynylbenzene
- 1,4-diethynybenzene and1,3-diethynybenzene
- 1,4-Diethynybenzene and 1,3-diethynybenzene
- 1,3-Diethynylbenzene--1,4-diethynylbenzene (1/1)
- 30523-88-7
- 14-diethynybenzene and13-diethynybenzene
- DTXSID80705344
- 1,4-Diethynybenzene and1,3-diethynybenzene
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- Inchi: 1S/2C10H6/c1-3-9-5-7-10(4-2)8-6-9;1-3-9-6-5-7-10(4-2)8-9/h2*1-2,5-8H
- InChI Key: QPVQFZLCDHZWSJ-UHFFFAOYSA-N
- SMILES: C1(C#C)C=CC=C(C#C)C=1.C1(C#C)C=CC(C#C)=CC=1
Computed Properties
- Exact Mass: 252.094
- Monoisotopic Mass: 252.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 335
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
1,4-Diethynybenzene and1,3-diethynybenzene Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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